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Compound of Interest

Compound Name: 2'-Iodo-6'-methoxyacetophenone

CAS No.: 380225-69-4

Cat. No.: B3041826

Get Quote

Executive Summary & Comparative Analysis
2'-Iodo-6'-methoxyacetophenone represents a class of sterically congested aromatic

ketones.[1][2] Unlike simple acetophenones, its spectral profile is dominated by the Steric

Inhibition of Resonance (SIR) effect.[1] The bulky iodine atom at the 2' position and the

methoxy group at the 6' position force the carbonyl group out of planarity with the benzene ring.

[1]

This structural distortion significantly alters its UV-Vis absorption compared to mono-substituted

alternatives, quenching the typical

conjugation band and enhancing the utility of the molecule in specific photochemical pathways
(e.g., Norrish Type I cleavage or radical cyclization) by modulating the

transition accessibility.[1][2]

Comparative Spectral Performance Table
The following table contrasts the expected spectral shifts of 2'-Iodo-6'-methoxyacetophenone
against standard alternatives.
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Compound

Primary

(

)

Secondary

(

)

Structural
Conformation

Key Spectral
Feature

2'-Iodo-6'-

methoxyacetoph

enone

~265–275 nm

(Weak)
~305–315 nm Highly Twisted

Loss of K-band

intensity due to

SIR; Heavy Atom

Effect (Iodine).

2'-

Methoxyacetoph

enone

~245–250 nm

(Strong)
~320 nm

Planar / Near-

Planar

Strong

conjugation;

distinct UVA

absorption.[1][2]

2'-

Iodoacetophenon

e

~250 nm ~310 nm
Moderately

Twisted

Iodine induces

Intersystem

Crossing (ISC).

[1]

Acetophenone

(Standard)
243 nm 325 nm Planar

Classic

conjugation

reference.[1]

Note: The "Primary" band in the di-ortho substituted compound (2'-I-6'-OMe) typically undergoes

a hypsochromic (blue) shift and a severe hypochromic (intensity) decrease because the

-system of the carbonyl cannot effectively overlap with the aromatic ring.[1][2]

Theoretical Grounding & Mechanism
Steric Inhibition of Resonance (SIR)
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In 2'-Iodo-6'-methoxyacetophenone, the van der Waals radius of Iodine (1.98 Å) and the

Methoxy group create a "steric lock."[1][2] The acetyl group (

) is forced to rotate perpendicular to the phenyl ring to minimize repulsion.[1]

Consequence 1 (Electronic Decoupling): The conjugation between the benzene

-system and the carbonyl

-system is broken.[1][2] The molecule behaves spectrally more like a mixture of an aryl
iodide/ether and an isolated carbonyl.

Consequence 2 (Heavy Atom Effect): The presence of Iodine facilitates spin-orbit coupling,

increasing the rate of Intersystem Crossing (

).[1][2] This makes the molecule a poor fluorescer but a potentially reactive triplet-state
precursor.

Pathway Visualization
The following diagram illustrates the structural distortion and its impact on the energy

transitions.
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Caption: Effect of steric hindrance on the conjugation and resulting spectral shift of

acetophenone derivatives.

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b3041826/docs?utm_src=pdf-body#technical-guide-uv-vis-absorption-maxima-of-2-iodo-6-methoxyacetophenone-1
https://scispace.com/pdf/first-total-synthesis-of-the-2-methoxy-6-heptadecynoic-acid-1f3ezninkp.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/2_6_-Dihydroxy-4_-methoxyacetophenone
https://scispace.com/pdf/first-total-synthesis-of-the-2-methoxy-6-heptadecynoic-acid-1f3ezninkp.pdf
https://scispace.com/pdf/first-total-synthesis-of-the-2-methoxy-6-heptadecynoic-acid-1f3ezninkp.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/2_6_-Dihydroxy-4_-methoxyacetophenone
https://scispace.com/pdf/first-total-synthesis-of-the-2-methoxy-6-heptadecynoic-acid-1f3ezninkp.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/2_6_-Dihydroxy-4_-methoxyacetophenone
https://www.benchchem.com/product/b3041826/docs?utm_src=pdf-body-img#technical-guide-uv-vis-absorption-maxima-of-2-iodo-6-methoxyacetophenone-1
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3041826?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Validation Protocol
Since specific literature values can vary by solvent and pH, the following self-validating protocol

ensures accurate determination of

and extinction coefficients (

).

Materials
Analyte: 2'-Iodo-6'-methoxyacetophenone (High Purity >98%).[1]

Solvent: Acetonitrile (HPLC Grade) – Preferred for UV transparency <200 nm.[1][2]

Alternative: Methanol (May show hydrogen bonding shifts on the

band).[1]

Blank: Pure solvent from the same batch.

Step-by-Step Methodology
Stock Solution Preparation:

Weigh 5.0 mg of 2'-Iodo-6'-methoxyacetophenone.[1][2]

Dissolve in 10 mL Acetonitrile to create a ~1.8 mM stock.

Validation Check: Ensure complete dissolution; sonicate if necessary.

Serial Dilution (Linearity Check):

Prepare three working concentrations:

,

, and

.
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This range ensures the absorbance (

) stays within the linear range of the Beer-Lambert Law (

).[1][2]

Spectral Scan:

Baseline correct the spectrophotometer with the pure solvent blank.

Scan range: 200 nm to 400 nm.[2]

Scan speed: Medium (approx. 200 nm/min) for resolution.

Data Analysis:

Identify

peaks.[1][2][3][4]

Primary Peak (Benzenoid): Look for a structured band around 270 nm.[1]

Secondary Peak (Carbonyl): Look for a weak, broad shoulder around 305–315 nm.[1]

Calculate Molar Absorptivity (

):

, where

cm.[1][2]

Interpretation Guide
If

nm (Strong): Indicates successful decoupling of the carbonyl.[1][2]

If

nm (Broad): Suggests possible deiodination or impurity (phenol derivative).[1][2]
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Solvent Effect: In Methanol, the

band (longest wavelength) will shift blue (hypsochromic) compared to Acetonitrile due to
hydrogen bonding stabilizing the ground state lone pair.[1]

Applications in Drug Development & Synthesis
Understanding the UV-Vis profile of this molecule is critical for two main applications:

Photochemical Precursors:

The molecule is often used to generate radicals via C–I bond homolysis.[5]

Irradiation Strategy: To avoid exciting the

transition (which might lead to non-productive decay), researchers should target the "tail"
of the absorption or the

band using UVA LEDs (365 nm) or filtered Hg lamps (>300 nm).[1]

Transition Metal Catalysis (Heck/Suzuki):

The 2'-Iodo position is highly reactive for oxidative addition.[2]

UV-Vis monitoring can track the disappearance of the starting material (decrease in the

specific aryl iodide absorption bands) and the formation of the conjugated product

(typically a red-shifted, high-intensity spectrum).[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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